Cas no 41708-83-2 (7-[2-(Diethylamino)ethyl]-1,3-dimethylpurine-2,6-dione;4-hydroxy-2-methyl-5-propan-2-ylbenzenesulfonic acid)
![7-[2-(Diethylamino)ethyl]-1,3-dimethylpurine-2,6-dione;4-hydroxy-2-methyl-5-propan-2-ylbenzenesulfonic acid structure](https://www.kuujia.com/scimg/cas/41708-83-2x500.png)
41708-83-2 structure
Product name:7-[2-(Diethylamino)ethyl]-1,3-dimethylpurine-2,6-dione;4-hydroxy-2-methyl-5-propan-2-ylbenzenesulfonic acid
CAS No:41708-83-2
MF:C23H35N5O6S
MW:509.618904352188
CID:2635921
7-[2-(Diethylamino)ethyl]-1,3-dimethylpurine-2,6-dione;4-hydroxy-2-methyl-5-propan-2-ylbenzenesulfonic acid Chemical and Physical Properties
Names and Identifiers
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- 4-Hydroxy-5-isopropyl-2-methylbenzenesulphonic acid, compound with7-(2-(diethylamino)ethyl)-3,7-dihydro-1,3-dimethyl-1H-purine-2,6- dione (1:1)
- 7-[2-(Diethylamino)ethyl]-1,3-dimethylpurine-2,6-dione;4-hydroxy-2-methyl-5-propan-2-ylbenzenesulfon
- 7-[2-(Diethylamino)ethyl]-1,3-dimethylpurine-2,6-dione;4-hydroxy-2-methyl-5-propan-2-ylbenzenesulfonic acid
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- Inchi: 1S/C13H21N5O2.C10H14O4S/c1-5-17(6-2)7-8-18-9-14-11-10(18)12(19)16(4)13(20)15(11)3;1-6(2)8-5-10(15(12,13)14)7(3)4-9(8)11/h9H,5-8H2,1-4H3;4-6,11H,1-3H3,(H,12,13,14)
- InChI Key: HQMMMVHKEGFSPE-UHFFFAOYSA-N
- SMILES: S(C1=C(C)C=C(C(=C1)C(C)C)O)(=O)(=O)O.O=C1C2=C(N=CN2CCN(CC)CC)N(C)C(N1C)=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 35
- Rotatable Bond Count: 7
- Complexity: 689
- Topological Polar Surface Area: 145
7-[2-(Diethylamino)ethyl]-1,3-dimethylpurine-2,6-dione;4-hydroxy-2-methyl-5-propan-2-ylbenzenesulfonic acid Related Literature
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Isao Kii,Akira Shiraishi,Takeshi Matsushita,Hidehiro Uekusa,Suguru Yoshida,Makoto Yamamoto,Akira Kudo,Masatoshi Hagiwara Org. Biomol. Chem., 2010,8, 4051-4055
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Daniel Sieh,Julia Schöffel,Peter Burger Dalton Trans., 2011,40, 9512-9524
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Xiao-Fei Qiao,Jia-Cai Zhou,Jia-Wen Xiao,Ye-Fu Wang,Ling-Dong Sun,Chun-Hua Yan Nanoscale, 2012,4, 4611-4623
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Bo Xu,Qing-Shan Liang,Lian-Tao Liu,Qi-Sheng Liu,Cun-Cheng Li RSC Adv., 2014,4, 13919-13926
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